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This technical support center provides researchers, scientists, and drug development

professionals with practical guidance on improving the test-retest reliability of Transcranial

Magnetic Stimulation (TMS) measures. Below you will find troubleshooting guides and

frequently asked questions to address common issues encountered during TMS experiments.

Troubleshooting Guides & FAQs
Issue: High variability in Motor Evoked Potential (MEP) amplitude across sessions.

Question: We are observing significant variability in our MEP amplitudes in a longitudinal study.

What are the most critical factors to control to improve test-retest reliability?

Answer: High MEP variability is a common challenge. To enhance reliability, focus on

standardizing the following key parameters across all sessions. Even small deviations can

introduce significant error.

Coil Positioning and Orientation: This is one of the largest sources of variability. Even

minimal shifts of a few millimeters or a 10-degree change in orientation can significantly alter

MEP amplitudes at the individual subject level.[1][2]

Recommendation: The use of a neuronavigation system is strongly recommended to

ensure precise and consistent coil placement and orientation for every session.[1][3] If

neuronavigation is unavailable, meticulous landmark-based positioning with a system to

securely fix the coil is the next best alternative.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b119462?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6182440/
https://www.biorxiv.org/content/10.1101/2023.11.18.567677v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC6182440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8417420/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimulation Intensity: The intensity of the TMS pulse directly impacts the MEP amplitude.

Recommendation: For reliable measurements, a stimulation intensity of at least 110% of

the resting motor threshold (RMT) is recommended.[4][5][6] Ensure that the RMT is

determined carefully at the beginning of each session, as it can fluctuate.

Number of Stimuli: The number of collected MEPs per session significantly influences the

stability of the average MEP amplitude.

Recommendation: While as few as five stimuli can provide moderate reliability, collecting a

larger number of trials is generally better.[4][5][6] For good to excellent reliability, aiming

for 20-30 trials is advisable.[7]

Inter-Trial Interval (ITI): The time between TMS pulses can affect cortical excitability.

Recommendation: A minimum ITI of 4 seconds is suggested, with evidence that increasing

the ITI up to 20 seconds can further enhance reliability.[4][5][6] It is crucial to maintain a

consistent ITI throughout the experiment.

Subject State: The physiological and cognitive state of the participant can introduce

variability.

Recommendation: Control for factors such as attention, muscle pre-activation, and time of

day.[8] Instruct participants to remain relaxed and attentive, and consider conducting

sessions at the same time of day to minimize circadian rhythm effects.[8][9]

Issue: Inconsistent results with paired-pulse TMS protocols (SICI/ICF).

Question: Our Short-Interval Intracortical Inhibition (SICI) and Intracortical Facilitation (ICF)

measures show poor reliability. What specific strategies can we implement to improve this?

Answer: Paired-pulse TMS measures are notoriously variable. Besides the general

recommendations for single-pulse TMS, consider these additional points for SICI and ICF:

Coil Type: The choice of coil can impact the reliability of paired-pulse measures.
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Recommendation: Figure-of-eight coils generally demonstrate better reliability for both

SICI and ICF compared to circular coils.[10]

Waveform and Current Direction: The type of TMS pulse waveform influences which

neuronal populations are preferentially activated.

Recommendation: Monophasic waveforms have been shown to be more reliable for SICI,

while biphasic posterior-anterior to anterior-posterior (biAP-PA) pulses may be more

reliable for ICF.[11] The choice should be guided by the specific research question and

kept consistent.

Precise Coil Positioning: Paired-pulse measures are highly sensitive to the exact cortical

location being stimulated.

Recommendation: As with single-pulse TMS, neuronavigation is crucial for maintaining

consistent coil placement, which is especially critical for reliably measuring intracortical

circuits.[1]

Quantitative Data Summary
The following tables summarize key findings from the literature on factors influencing TMS test-

retest reliability.

Table 1: Influence of Experimental Parameters on MEP Reliability
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Parameter
Recommendation
for Improved
Reliability

Reported
Reliability (ICC)

Source(s)

Coil Type Figure-of-eight coil
Moderate-to-good

(0.55-0.89)
[10]

Circular coil Poor (0.09-0.48) [10]

Stimulation Intensity

≥ 110% of Resting

Motor Threshold

(RMT)

Higher reliability with

increased intensity
[4][5][6]

Number of Stimuli ≥ 20-30 trials
Moderate to good

(ICC > 0.50-0.75)
[7]

5 trials
Can achieve

moderate reliability
[5][6]

Inter-Trial Interval (ITI) 4s to 20s

Good reliability, may

increase with longer

ITI

[4][5][6]

Waveform Monophasic

More reliable for MEP

amplitude than

biphasic

[11]

Intraclass Correlation Coefficient (ICC) values are interpreted as follows: < 0.5 = poor; 0.5 -

0.75 = moderate; 0.75 - 0.9 = good; > 0.9 = excellent.

Experimental Protocols & Methodologies
Protocol: Standardized MEP Measurement for High Reliability

This protocol outlines a methodology for acquiring reliable single-pulse MEPs, integrating best

practices from the literature.[4][5][6][8]

Participant Preparation:
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Seat the participant comfortably in a chair with arm and head support to minimize

movement.

Ensure the participant is awake, alert, and has their eyes open.[8]

Schedule the experiment for the same time of day for all sessions to control for circadian

variations.[8]

Clean the skin over the target muscle and attach surface EMG electrodes in a belly-

tendon montage.

Hotspot Identification and RMT Determination:

Use a figure-of-eight coil connected to a TMS device.

Identify the optimal scalp position ("hotspot") for eliciting MEPs in the target muscle. This

is the location that produces the largest and most consistent MEPs.

Determine the Resting Motor Threshold (RMT), defined as the minimum stimulator

intensity required to elicit an MEP of at least 50 µV in 5 out of 10 consecutive trials while

the muscle is at rest.

Data Acquisition:

Set the stimulation intensity to 120% of the individual's RMT.

Use a neuronavigation system to maintain consistent coil placement and orientation (e.g.,

45 degrees to the mid-sagittal line) throughout the experiment.

Deliver 25 single TMS pulses with an inter-trial interval of 5 seconds.

Monitor the EMG signal in real-time to ensure the target muscle remains at rest.

Data Analysis:

Measure the peak-to-peak amplitude of each MEP.
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Discard the first 2-3 MEPs from the analysis to account for potential initial hyperexcitability.

[8]

Calculate the average MEP amplitude from the remaining trials.
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Caption: Workflow for a reliable TMS experiment.
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Caption: Key factors influencing TMS reliability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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